Cas no 1965309-32-3 (4-amino-4-methylcyclohexan-1-ol hydrochloride)

• Product Name: 4-amino-4-methylcyclohexan-1-ol hydrochloride
• CAS No: 1965309-32-3
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD28099068
• CID: 4632053
• PubChem ID: 68489677
• Update Time: 2025-05-21

4-amino-4-methylcyclohexan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-4-methyl-cyclohexanol hydrochloride
• Cyclohexanol, 4-amino-4-methyl-, hydrochloride (1:1)
• 4-amino-4-methylcyclohexan-1-ol hydrochloride, Mixture of diastereomers
• 4-amino-4-methylcyclohexan-1-ol hydrochloride

• MDL： MFCD28099068
• Inchi： 1S/C7H15NO.ClH/c1-7(8)4-2-6(9)3-5-7;/h6,9H,2-5,8H2,1H3;1H
• InChI Key： OJTUFPOPBVLWSY-UHFFFAOYSA-N
• SMILES： CC1(CCC(O)CC1)N.Cl

Additional information on 4-amino-4-methylcyclohexan-1-ol hydrochloride

4-Amino-4-Methylcyclohexan-1-Ol Hydrochloride: A Comprehensive Overview

4-Amino-4-Methylcyclohexan-1-Ol Hydrochloride, also known by its CAS number 1965309-32-3, is a versatile compound with significant applications in various fields of chemistry and pharmacology. This compound, often abbreviated as AMCHCl, has garnered attention due to its unique chemical properties and potential uses in drug development and material science. Recent studies have highlighted its role in the synthesis of advanced materials and its potential as a building block for complex organic molecules.

The chemical structure of 4-Amino-4-Methylcyclohexan-1-Ol Hydrochloride consists of a cyclohexane ring with an amino group (-NH2) and a hydroxyl group (-OH) at specific positions, along with a methyl group (-CH3). This arrangement imparts the compound with both acidic and basic properties, making it suitable for various chemical reactions. The hydrochloride salt form enhances its solubility in water, which is advantageous for its use in pharmaceutical formulations.

Recent research has explored the use of AMCHCl in the synthesis of bioactive compounds. For instance, studies have shown that this compound can serve as an intermediate in the production of anti-inflammatory agents and neuroprotective drugs. Its ability to undergo multiple reaction pathways, including nucleophilic substitution and condensation reactions, makes it a valuable tool in organic synthesis.

In terms of physical properties, 4-Amino-4-Methylcyclohexan-1-Ol Hydrochloride exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as ethanol and methanol. Its stability under various reaction conditions has been thoroughly investigated, with findings indicating that it remains stable under moderate heating and acidic or basic environments.

The synthesis of AMCHCl typically involves a multi-step process that includes the formation of the cyclohexane ring followed by functional group transformations. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for industrial applications.

In conclusion, 4-Amino-4-Methylcyclohexan-1-Ol Hydrochloride, with its CAS number 1965309-32-3, stands out as a promising compound with diverse applications. Its role in drug development, material science, and organic synthesis continues to be explored, driven by ongoing research that unveils new possibilities for this versatile molecule.